Cas no 903196-59-8 (5-4-(furan-2-carbonyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile
• CAS No: 903196-59-8
• MF: C₂₀H₁₈N₄O₄
• MW: 378.381324291229
• CID: 5425892
• Update Time: 2025-06-11

5-4-(furan-2-carbonyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(furan-2-carbonyl)piperazin-1-yl]-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile
• 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C20H18N4O4/c1-26-16-6-3-2-5-14(16)18-22-15(13-21)20(28-18)24-10-8-23(9-11-24)19(25)17-7-4-12-27-17/h2-7,12H,8-11H2,1H3
• InChI Key： QMNZOXDGZRWFLS-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(C3=CC=CO3)=O)CC2)=C(C#N)N=C1C1=CC=CC=C1OC

Additional information on 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile

5-4-(Furan-2-Carbonyl)piperazin-1-yl-2-(2-Methoxyphenyl)-1,3-Oxazole-4-Carbonitrile: A Comprehensive Overview

5-4-(Furan-2-Carbonyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile (CAS No. 903196-59-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 5-4-(Furan-2-Carbonyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile is characterized by a central 1,3-oxazole ring substituted with a 4-(furan-2-carbonyl)piperazin-1-yl group and a 2-methoxyphenyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5-4-(Furan-2-Carbonyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are crucial in the inflammatory response.

In addition to its anti-inflammatory properties, 5-4-(Furan-2-Carbonyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile has shown promising antiviral activity against several viral strains. A research team from the University of California, San Francisco, reported that this compound effectively inhibits the replication of influenza A virus by targeting the viral RNA-dependent RNA polymerase. This finding opens up new avenues for the development of antiviral drugs that can combat emerging viral threats.

The anticancer potential of 5-4-(Furan-2-Carbonyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile has also been explored in preclinical studies. A study conducted at the National Cancer Institute found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the downregulation of anti-apoptotic proteins such as Bcl-xL and Mcl-1. These findings suggest that 5-4-(Furan-2-Carbonyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile could be a valuable lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of 5-4-(Furan-2-Carbonyl)piperazin-1-y l - 2 - ( 2 - methoxyphen y l ) - 1 , 3 - oxazole - 4 - carbonitrile have been extensively studied to assess its suitability for clinical applications. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, it exhibits low toxicity and minimal side effects in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 5 - 4 - ( furan - 2 - carbony l ) p i p e r az i n - 1 - y l - 2 - ( 2 - meth o x y phen y l ) - 1 , 3 - ox azol e - 4 - carbonitrile (CAS No. 903196 -59 -8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full therapeutic potential, this compound holds promise for addressing unmet medical needs and improving patient outcomes.